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Compound of Interest

Compound Name: 9-(3-Chloropropyl)-9h-carbazole
CAS No.: 96576-84-0
Cat. No.: B8710455

Get Quote

Executive Summary

N-(3-chloropropyl)carbazole (IUPAC: 9-(3-chloropropyl)-9H-carbazole) is a tricyclic aromatic
heterocycle functionalized with a reactive alkyl chloride tail. It serves as a pivotal "linker"
intermediate in medicinal chemistry, most notably in the synthesis of the antipsychotic and
cocaine antagonist Rimcazole. Its utility stems from the differential reactivity of the propyl
chain's terminal halide, allowing for precise nucleophilic substitution reactions—typically with
secondary amines like piperazine derivatives—to generate complex bioactive scaffolds.

Nomenclature & Chemical Identity

This compound is an N-substituted derivative of 9H-carbazole. The nitrogen atom of the
carbazole ring (position 9) is alkylated with a 3-chloropropyl chain.

Identification Data
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Parameter Data / Descriptor
IUPAC Name 9-(3-chloropropyl)-9H-carbazole
Common Name N-(3-chloropropyl)carbazole

1-Chloro-3-(9-carbazolyl)propane; 3-(9H-
Synonyms Carbazol-9-yl)propy! chloride; 9-(3-
Chloropropyl)carbazole

1934-22-1 (Note: Often prepared in situ; 9-(3-
CAS Registry Number bromopropyl)carbazole [CAS 2732-25-4] is the

common commercial analog)

Molecular Formula C1s5H14CIN
Molecular Weight 243.73 g/mol
SMILES CICCCN1c2ccceec2c3cceecl3

(Computed) UJOBWOGCFQCDNV-

InChl Ke
Y UHFFFAOYSA-N (Base carbazole structure)

Structural Analysis[4]

o Carbazole Core: A tricyclic aromatic system consisting of two benzene rings fused to a
central pyrrole ring. It is electron-rich and fluorescent.

 Linker: A three-carbon (propyl) aliphatic chain.

e Reactive Terminus: A primary alkyl chloride. The C-Cl bond is susceptible to nucleophilic
attack (SN2), making it an ideal electrophile for attaching the carbazole moiety to other
pharmacophores.

Synthesis & Reaction Mechanism

The synthesis of 9-(3-chloropropyl)carbazole exploits the differential reactivity of dihaloalkanes.
The standard protocol involves the N-alkylation of carbazole using 1-bromo-3-chloropropane.

Reaction Logic
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Since the C-Br bond is weaker and more polarized than the C-Cl bond, the bromine atom acts
as the superior leaving group. By controlling stoichiometry and temperature, the carbazolide
anion (generated by a base) selectively displaces the bromide, leaving the chloride intact for
subsequent transformations.

Protocol: N-Alkylation of Carbazole

Reagents:

Carbazole (1.0 eq)

1-Bromo-3-chloropropane (1.2 — 1.5 eq)

Base: Potassium Hydroxide (KOH) or Sodium Hydride (NaH)

Solvent: DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide)

Catalyst (Optional): Tetrabutylammonium bromide (TBAB) for phase-transfer conditions.
Step-by-Step Methodology:

o Deprotonation: Dissolve carbazole in DMF. Add the base (e.g., NaH) slowly at 0°C under an
inert atmosphere (

). Stir for 30 minutes to generate the nucleophilic carbazolide anion.

o Observation: Evolution of
gas; solution may darken.

» Alkylation: Add 1-bromo-3-chloropropane dropwise to the reaction mixture. Maintain
temperature at 0°C—RT to prevent bis-alkylation or side reactions at the chloro-terminus.

e Reaction: Stir at room temperature for 3—12 hours. Monitor via TLC (Hexane:EtOAc 9:1).

o Workup: Quench with ice water. The product will precipitate or separate as an oil. Extract
with dichloromethane (DCM).

 Purification: Wash organic layer with brine, dry over
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, and concentrate. Recrystallize from ethanol or purify via silica gel chromatography to yield
the white/off-white solid.

Mechanism Diagram (DOT)
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Caption: Selective N-alkylation of carbazole using 1-bromo-3-chloropropane. The carbazolide
anion preferentially attacks the C-Br bond due to bromine's superior leaving group ability.

Key Applications
Pharmaceutical Intermediate: Rimcazole Synthesis

The primary utility of 9-(3-chloropropyl)carbazole is as the precursor for Rimcazole, a
carbazole-derivative investigated as an antipsychotic and for the treatment of cocaine abuse.

o Reaction: The chloropropyl carbazole reacts with cis-3,5-dimethylpiperazine.

e Mechanism: A second SN2 substitution where the secondary amine of the piperazine
displaces the terminal chloride.
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Significance: This modular approach allows for the rapid generation of "carbazole-linker-
amine” libraries for Structure-Activity Relationship (SAR) studies targeting dopamine
transporters.

Materials Science

Photoconductivity: Carbazole derivatives are widely used in organic light-emitting diodes
(OLEDSs) and photorefractive polymers. The chloropropyl derivative serves as a monomeric
unit or a grafting agent to attach carbazole pendants to polymer backbones (e.g.,
polysiloxanes), enhancing hole-transport properties.

Safety & Handling (E-E-A-T)

Hazard Class: Alkyl Halide / Irritant.

Skin/Eye Contact: Causes skin irritation and serious eye irritation. The alkyl chloride moiety
is a potential alkylating agent; avoid direct contact.

Inhalation: May cause respiratory irritation. Handle in a fume hood.

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent hydrolysis or
oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Isothiocyanate derivatives of 9-[3-(cis-3,5-dimethyl-1-piperazinyl)propyl]jcarbazole
(rimcazole): irreversible ligands for the dopamine transporter - PubMed
[pubmed.ncbi.nim.nih.gov]
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[https://www.benchchem.com/product/b8710455/docs#n-3-chloropropyl-carbazole-technical-
guide-synthesis-monograph]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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